Cas no 2034606-70-5 (2-(oxane-4-carbonyl)-2,3-dihydro-1H-isoindole)

• Product Name: 2-(oxane-4-carbonyl)-2,3-dihydro-1H-isoindole
• CAS No: 2034606-70-5
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 5336577
• Update Time: 2025-10-20

2-(oxane-4-carbonyl)-2,3-dihydro-1H-isoindole Chemical and Physical Properties

Names and Identifiers

• isoindolin-2-yl(tetrahydro-2H-pyran-4-yl)methanone
• 1,3-dihydroisoindol-2-yl(oxan-4-yl)methanone
• 2-(oxane-4-carbonyl)-2,3-dihydro-1H-isoindole

• Inchi： 1S/C14H17NO2/c16-14(11-5-7-17-8-6-11)15-9-12-3-1-2-4-13(12)10-15/h1-4,11H,5-10H2
• InChI Key： XCLKPDUQYDHUBZ-UHFFFAOYSA-N
• SMILES： O1CCC(C(N2CC3C=CC=CC=3C2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 272
• XLogP3: 1.1
• Topological Polar Surface Area: 29.5

Additional information on 2-(oxane-4-carbonyl)-2,3-dihydro-1H-isoindole

Comprehensive Overview of 2-(oxane-4-carbonyl)-2,3-dihydro-1H-isoindole (CAS No. 2034606-70-5)

The compound 2-(oxane-4-carbonyl)-2,3-dihydro-1H-isoindole (CAS No. 2034606-70-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, combining an oxane (tetrahydropyran) moiety with a dihydroisoindole scaffold, makes it a versatile intermediate for drug discovery and functional material development. Researchers are particularly interested in its potential applications as a bioactive scaffold due to the prevalence of similar structures in FDA-approved drugs.

In recent years, the demand for heterocyclic compounds like 2-(oxane-4-carbonyl)-2,3-dihydro-1H-isoindole has surged, driven by the pharmaceutical industry's need for novel small molecule therapeutics. The compound's oxane-4-carbonyl group provides excellent hydrogen-bonding capabilities, while the dihydro-1H-isoindole core offers planar rigidity – a combination that makes it valuable for designing protein-protein interaction inhibitors. This aligns with current research trends targeting "undruggable" biological targets, a frequently searched topic in medicinal chemistry forums.

The synthetic accessibility of CAS 2034606-70-5 has been another focus area, with multiple research groups publishing optimized routes that emphasize atom economy and green chemistry principles. These methods often involve key steps like Pd-catalyzed coupling reactions or microwave-assisted cyclizations, techniques that dominate current organic chemistry literature searches. The compound's stability under physiological conditions makes it particularly attractive for prodrug development, another hot topic in drug delivery research.

From a materials science perspective, 2-(oxane-4-carbonyl)-2,3-dihydro-1H-isoindole derivatives show promise in organic electronic applications. The conjugated system of the isoindole unit, when combined with the electron-donating characteristics of the oxane ring, creates interesting optoelectronic properties. This has led to investigations into its use in OLED materials and organic photovoltaics – areas receiving tremendous attention in sustainable technology circles.

Analytical characterization of 2034606-70-5 typically involves advanced techniques like 2D NMR spectroscopy and high-resolution mass spectrometry, reflecting the growing importance of structural elucidation in chemical research. The compound's chiral center at the oxane ring position has also sparked interest in asymmetric synthesis applications, particularly for creating enantiomerically pure pharmaceutical intermediates – a subject of numerous recent patent applications.

In biological studies, derivatives of 2-(oxane-4-carbonyl)-2,3-dihydro-1H-isoindole have shown interesting kinase inhibition profiles, with particular activity against cyclin-dependent kinases (CDKs). This connects to the current explosion of interest in targeted cancer therapies, one of the most searched topics in biomedical research. The compound's balanced lipophilicity (LogP ~2.5) and moderate molecular weight (~245 g/mol) make it an excellent candidate for further structure-activity relationship (SAR) studies.

The future research directions for CAS 2034606-70-5 likely include exploration as a covalent inhibitor warhead due to the reactivity potential of its isoindole nitrogen, as well as investigations into its metabolic stability – both trending topics in drug discovery circles. Its structural features also suggest potential in fragment-based drug design, an approach gaining popularity for tackling challenging biological targets.

From a commercial perspective, the global market for such pharmaceutical intermediates is projected to grow significantly, driven by increasing R&D investments in precision medicine. The compound's versatility positions it well for custom synthesis services, with many contract research organizations now listing similar structures in their catalogs – a reflection of industry demand patterns visible in chemical procurement search trends.

In conclusion, 2-(oxane-4-carbonyl)-2,3-dihydro-1H-isoindole represents an exciting case study in how privileged structures continue to drive innovation across multiple scientific disciplines. Its combination of synthetic accessibility, structural features, and demonstrated biological relevance ensures it will remain an important compound in the researcher's toolkit for years to come.